Methyl 4-({[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C20H21N3O4S2/c1-3-4-10-23-18(25)17-15(9-11-28-17)22-20(23)29-12-16(24)21-14-7-5-13(6-8-14)19(26)27-2/h5-9,11H,3-4,10,12H2,1-2H3,(H,21,24)
• InChI Key: LBBXWVSFSLYPET-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol

Description

Methyl 4-({[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C20H21N3O4S2 and its molecular weight is 431.53. The purity is usually 95%.
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Scientific Research Applications

Dual Enzyme Inhibition

Methyl 4-({[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate and its analogues have been investigated for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical for DNA synthesis and repair. Notably, N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid showed remarkable inhibitory activity against human TS and DHFR, suggesting its potential in anticancer therapy (Gangjee et al., 2008).

Heterocyclic System Synthesis

Compounds similar to Methyl 4-({[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate have been utilized in the synthesis of complex heterocyclic systems. For example, Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, a related compound, was employed to create N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, highlighting its value in synthetic organic chemistry and drug development (Selič et al., 1997).

Novel Herbicide Development

In agricultural research, analogues of Methyl 4-({[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate have been modified to enhance herbicidal efficacy against specific weeds. Methyl 6-acetyl-2-[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate, a structurally related compound, was optimized through the introduction of an oximino group, leading to the development of KIH-6127, a novel herbicide targeting Barnyard grass in paddy rice (Tamaru et al., 1997).

Antimicrobial Compound Synthesis

Research on the synthesis of pyrimidine-linked heterocyclics has explored their potential as antimicrobial agents. For example, compounds derived from (4,6-dimethyl-pyrimidin-2-yl)-(5-methyl-2-substituted benzoyl/isonicotinoyl-pyrazol-3-yl)-amines have demonstrated insecticidal and antibacterial activities, indicating the broader applicability of methyl 4-({[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate analogues in developing new antimicrobial agents (Deohate et al., 2020).

Environmental Impact Studies

Compounds related to Methyl 4-({[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetyl}amino)benzoate, such as sulfometuron methyl, have been studied for their environmental impact, particularly in forest watersheds. These studies are crucial for understanding the ecological consequences of using such compounds in agriculture and forestry (Neary et al., 1989).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the cellular level to produce its effects. Unfortunately, the mechanism of action for this compound is not clearly documented in the available literature.